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Compound of Interest

Compound Name: 3-Butylpyridine

Cat. No.: B1328907

Essential Safety and Handling Guide for 3-
Butylpyridine

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of 3-Butylpyridine, including
detailed personal protective equipment (PPE) requirements, operational plans, and disposal
procedures to ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Butylpyridine is provided in the
table below. Understanding these properties is the first step in a safe handling plan.
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Property Value

Molecular Formula C9H13N

Molecular Weight 135.21 g/mol [1]

Appearance Colorless to light yellow, clear liquid[1][2]
Density 0.911 g/mL at 25 °CJ[2]

Boiling Point 80-81 °C at 8 mmHg[2]

Flash Point 79 °C (174.2 °F) - closed cup

Vapor Pressure 0.343 mmHg at 25°C[2]

Hazard Identification and Classification

3-Butylpyridine is classified with several hazards that necessitate careful handling and the use
of appropriate personal protective equipment.[1][3]

Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation[1][3]

. Causes serious eye irritation[1]
Eye Irritation H319

[3]

Specific target organ toxicity — H335 May cause respiratory
single exposure irritation[1][3]
Combustible liquid H227 Combustible liquid[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Butylpyridine to
minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
face shield.[4]

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Nitrile rubber gloves.[5]

Provides a barrier against skin
contact, which can cause

irritation.

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Prevents accidental skin

contact.

Respiratory Protection

Use in a well-ventilated area or
with a fume hood.[5] If
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge
(e.g., ABEK (EN14387)
respirator filter) should be
used.[6]

Protects against inhalation of
vapors, which can cause

respiratory tract irritation.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of 3-

Butylpyridine from preparation to disposal.
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Workflow for Safe Handling of 3-Butylpyridine

Preparation

Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)

;

Ensure proper ventilation (Fume Hood)

Handling

Dispense 3-Butylpyridine

:

Perform experimental procedure

Cleanup & Disposal

Decontaminate work area

Dispose of waste in designated, sealed container

Remove and properly dispose of PPE

;

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for 3-Butylpyridine.
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Operational and Disposal Plans

Handling and Storage

e Handling: Always handle 3-Butylpyridine in a well-ventilated area, preferably within a
chemical fume hood.[5] Avoid contact with skin, eyes, and clothing.[4] Keep away from heat,
sparks, and open flames as it is a combustible liquid.[3][7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7] Keep
away from oxidizing agents and strong acids.[8]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[3]

[4]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.[9]
Skin Contact ] )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4][9] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) . . .
mouth with water. Seek immediate medical

attention.[4]

Spill and Leak Procedures
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In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources
of ignition.[8] Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
sealed container for disposal.[5] Do not let the chemical enter drains.

Disposal Plan

Dispose of 3-Butylpyridine and any contaminated materials in accordance with local, state,
and federal regulations.[3] Waste should be collected in a designated, labeled, and sealed
container.[10] Do not dispose of it down the drain or in regular trash.[5] Contact a licensed
professional waste disposal service to arrange for pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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